2-(chloromethyl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(chloromethyl)-5-(4-chlorophenyl)-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C13H8Cl2N2OS/c14-5-10-16-12(18)11-9(6-19-13(11)17-10)7-1-3-8(15)4-2-7/h1-4,6H,5H2,(H,16,17,18)
• InChI Key: IFNAAJQQYOHYKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC3=C2C(=O)NC(=N3)CCl)Cl
• Molecular Formula: C13H8Cl2N2OS
• DSSTOX Substance ID: DTXSID40396858
• Molecular Weight: 311.2 g/mol
• CAS RN: 91225-69-3

Description

The compound “2-(chloromethyl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one” is a thieno[3,2-d]pyrimidin-4-amine derivative. It has been studied for its potential as a drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism.

Synthesis Analysis

Thieno[3,2-d]pyrimidin-4-amine derivatives, such as the compound , have been synthesized via structural modifications of tazemetostat. The synthesis process involves the use of synthetically assessable scaffolds.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thieno[3,2-d]pyrimidin-4-amine core. This core is substituted with a chloromethyl group and a 4-chlorophenyl group.

Chemical Reactions Analysis

Thieno[3,2-d]pyrimidin-4-amine derivatives have been found to inhibit Cytochrome bd oxidase (Cyt-bd), a key enzyme in Mycobacterium tuberculosis. The inhibition of this enzyme is a crucial step in the mechanism of action of these compounds.

Scientific Research Applications

Antimycobacterial Activity

• .

EZH2 Inhibition

• .

Mechanism of Action

Target of Action

The primary target of the compound 2-(chloromethyl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one is Cytochrome bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism . Another potential target is EZH2 , a histone-lysine N-methyltransferase enzyme .

Mode of Action

The compound inhibits Cyt-bd, as reported in an initial structure–activity-relationship (SAR) of 13 compounds in three mycobacterial strains . The inhibition of Cyt-bd disrupts the energy metabolism of the Mycobacterium tuberculosis, leading to its death . In the context of cancer, the compound acts as an EZH2 inhibitor, affecting the methylation status of histones and thereby altering gene expression .

Biochemical Pathways

The inhibition of Cyt-bd affects the energy metabolism pathway of Mycobacterium tuberculosis . This disruption leads to ATP depletion in the bacteria, affecting their survival . In the case of cancer cells, the inhibition of EZH2 alters the methylation status of histones, affecting gene expression and leading to changes in cell proliferation and survival .

Result of Action

The compound displays activity against M. bovis BCG and the M. tuberculosis clinical isolate strain N0145, with ATP IC50 values from 6 to 54 μM in the presence of Q203 only, as expected from a Cyt-bd inhibitor . In the context of cancer, the compound has shown remarkable antitumor activity against SU-DHL-6, WSU-DLCL-2, and K562 cells .

Future Directions

The compound and its derivatives have shown promise as potential drug targets in Mycobacterium tuberculosis. Future research could focus on further optimizing these compounds and evaluating their effectiveness as EZH2 inhibitors. Additionally, the compound could be used as a chemical probe for interrogating the function of the mycobacterial Cyt-bd under various physiological conditions.